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For Researchers, Scientists, and Drug Development Professionals

Executive Summary
Sodium calcium silicate-based materials, a cornerstone of the bioactive glass family, are

distinguished by their unique ability to dissolve in physiological environments and form a strong

bond with living tissue. This guide provides a comprehensive technical overview of the complex

mechanisms governing their solubility and dissolution. We delve into the fundamental surface

reactions, from initial ion exchange to the ultimate formation of a bone-like hydroxyapatite layer.

The critical influence of environmental factors—most notably pH, temperature, and fluid

dynamics—is examined in detail, providing the causal framework behind experimental

observations. For the practicing scientist, this guide offers field-proven, step-by-step protocols

for both static and dynamic dissolution assessments, complete with self-validating checks and

data interpretation guidelines. Finally, we connect these fundamental behaviors to practical

applications in drug delivery, exploring how the inherent pH-responsiveness and tunable
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dissolution kinetics of sodium calcium silicates can be engineered to create advanced,

targeted therapeutic systems.

Introduction to Sodium Calcium Silicate
Sodium calcium silicate is a class of bioceramic material primarily composed of silicon

dioxide (SiO₂), calcium oxide (CaO), and sodium oxide (Na₂O). These components are

analogous to the compositions found in many bioactive glasses.[1] Crystalline phases such as

Na₂CaSiO₄ and Na₂Ca₂Si₃O₉ are often identified in these materials after thermal treatment.[2]

[3] The significance of this material class in the biomedical field stems from its exceptional

bioactivity—the ability to elicit a specific biological response at the material's surface, resulting

in the formation of a bond between the material and living tissue.[4][5] When exposed to

physiological fluids, the material undergoes a controlled dissolution process that culminates in

the precipitation of a hydroxyapatite layer, the primary mineral component of bone.[6] This

unique property makes sodium calcium silicates highly valuable for applications in bone

regeneration, tissue engineering scaffolds, and as carriers for controlled drug delivery systems.

[1][7][8]

Core Mechanisms of Dissolution in Aqueous
Environments
The dissolution of sodium calcium silicate in a physiological environment is not a simple

process of uniform erosion. Instead, it is a dynamic, multi-stage sequence of surface reactions

that transforms the material.[9] This cascade of events is critical to its bioactivity and

performance.[10]

The widely accepted mechanism involves five key stages:

Stage 1: Rapid Ion Exchange: Upon immersion in an aqueous solution, a rapid exchange

occurs between modifier cations (Na⁺, Ca²⁺) from the glass network and hydronium ions

(H₃O⁺) or protons (H⁺) from the surrounding fluid.[10][11] This leaching of alkali and alkaline

earth ions leads to a localized increase in the interfacial pH.

Stage 2: Network Hydrolysis: The increase in local hydroxyl concentration (OH⁻) from Stage

1 catalyzes the nucleophilic attack and breakage of the strong silicon-oxygen-silicon (Si-O-
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Si) covalent bonds that form the glass network backbone.[11][12] This hydrolysis results in

the formation of silanol groups (Si-OH) on the material's surface.

Stage 3: Silanol Condensation (Silica Gel Formation): The newly formed silanol groups are

unstable and undergo a condensation and repolymerization reaction, releasing water and

forming a hydrated, amorphous silica-rich gel layer on the surface.[10][11]

Stage 4: Calcium Phosphate (CaP) Precipitation: The silica gel layer, with its high surface

area and abundance of Si-OH groups, serves as an ideal template for nucleation.[13] It

attracts calcium (Ca²⁺) and phosphate (PO₄³⁻) ions from both the dissolving material and the

surrounding fluid, leading to the precipitation of an amorphous calcium phosphate (CaP)

layer on top of the silica gel.[11][14]

Stage 5: Apatite Crystallization: The amorphous CaP layer gradually incorporates carbonate

ions from the physiological solution and crystallizes into a more stable, bone-like

hydroxycarbonate apatite (HCA) layer.[9][15] It is this HCA layer that facilitates strong

integration with bone tissue.
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Sodium Calcium Silicate Bulk Aqueous Environment (e.g., SBF)
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Figure 1: The five-stage dissolution and bioactivity mechanism.

Key Factors Influencing Solubility and Dissolution
Kinetics
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The rate and extent of sodium calcium silicate dissolution are not intrinsic material properties

alone; they are profoundly influenced by the surrounding environment. Understanding these

factors is critical for predicting material behavior and designing effective experiments.
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Factor
Effect on Dissolution
Behavior

Causality & Scientific
Rationale

Solution pH

Acidic (pH < 7): Accelerates

ion release and silica layer

formation.[16] Physiological

(~7.4): Optimal for balanced

dissolution and HCA formation.

[17] Alkaline (pH > 8): Can

slow dissolution via surface

passivation with CaP or

accelerate it via OH⁻ attack.

[15]

In acidic conditions, a high

concentration of H⁺ drives the

Stage 1 ion exchange forward.

[18] At high pH, the immediate

precipitation of less soluble

calcium phosphate can block

the surface from further

reaction.[15] Conversely, a

high concentration of OH⁻ can

directly attack and break Si-O-

Si bonds.[12]

Temperature

Dissolution rate increases

exponentially with

temperature.

The underlying chemical

reactions (ion exchange,

hydrolysis) are thermally

activated processes. Their

kinetics typically follow the

Arrhenius equation, where

higher thermal energy

increases the frequency and

success of molecular

collisions, accelerating reaction

rates.[19][20]

Solution Composition

SBF: Promotes HCA formation

by providing necessary Ca²⁺

and PO₄³⁻ ions.[14] Tris

Buffer/Water: Allows for study

of ion leaching without the

confounding factor of CaP

precipitation from the solution

itself.[19]

The composition of the

dissolution medium dictates

the availability of ionic species

required for Stages 4 and 5.

SBF is specifically designed to

mimic the ionic composition of

human blood plasma to assess

bioactivity.[21]

Flow Conditions Dynamic (Flow-through):

Prevents ion saturation,

providing a more accurate

In static systems, the

accumulation of dissolved ions

can bring the solution closer to
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measure of initial dissolution

rates. Better mimics in vivo

conditions.[22][23] Static: Can

lead to solution saturation,

slowing down dissolution and

altering reaction layer

formation.[22]

saturation with respect to the

glass components, reducing

the chemical potential gradient

and thus slowing the

dissolution rate. Dynamic

systems constantly replenish

the solvent, maintaining a high

gradient.[24]

Material Properties

Surface Area/Particle Size:

Higher surface area (smaller

particles) leads to a faster

overall dissolution rate.[25][26]

Porosity: Increased porosity

enhances the surface area

accessible to fluids,

accelerating degradation.[27]

Dissolution is a surface

phenomenon. Increasing the

surface-area-to-volume ratio

exposes more of the material

to the fluid, leading to a

proportional increase in the

total number of reaction sites

and a faster mass loss.[25]

Standardized Protocols for Dissolution Assessment
To ensure trustworthy and reproducible data, standardized experimental protocols are

essential. The choice between a static and dynamic test depends on the research question.

Static tests are excellent for evaluating the end-point bioactivity (HCA formation), while dynamic

tests provide more precise kinetic data.

Protocol 1: Static Immersion Bioactivity Test
This protocol is designed to assess the ability of a material to form a hydroxyapatite layer in a

simulated physiological environment.
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Prepare Simulated Body Fluid (SBF)
(Kokubo Protocol) [22]

pH 7.4, 37°C

Immerse Sample in SBF
Maintain SA/V ratio (e.g., 0.1 cm⁻¹)

Incubate at 37°C

Prepare Sample
(e.g., pressed pellet, powder)

Record initial mass & surface area

Time Points
(e.g., 6h, 1d, 3d, 7d, 14d)

At each time point:
1. Measure solution pH

2. Collect aliquot for ICP-OES
(Analyze Na, Ca, Si, P)

Harvest, Rinse & Dry Sample
Record final mass

Data Analysis
- Plot ion concentration vs. time

- Correlate surface changes with solution chemistry

Surface Characterization
- SEM/EDX (Morphology, Elemental)

- XRD/FTIR (Phase Identification)
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Figure 2: Workflow for a static immersion bioactivity test.

Step-by-Step Methodology:

SBF Preparation: Prepare acellular simulated body fluid (SBF) according to the established

protocol by Kokubo et al.[21] Ensure the final solution is buffered to pH 7.40 at 37°C.
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Sample Preparation: Prepare the sodium calcium silicate material in the desired form (e.g.,

powder, dense pellet, porous scaffold). Accurately measure and record its initial weight and

geometric surface area.

Immersion: Place the sample in a sterile polyethylene container with a pre-calculated volume

of SBF to achieve a specific surface-area-to-solution-volume ratio (SA/V). A common value is

0.1 cm⁻¹. Seal the container and place it in an incubator or shaking water bath at 37°C.

Analysis at Time Points: At predetermined intervals (e.g., 3 hours, 1, 3, 7, and 14 days),

remove the container.

Measure the pH of the SBF.

Extract an aliquot of the solution for ion analysis. Dilute and analyze for Si, Ca, Na, and P

concentrations using Inductively Coupled Plasma - Optical Emission Spectrometry (ICP-

OES).

Sample Harvesting: At the final time point, remove the sample from the SBF. Gently rinse

with deionized water to remove soluble salts and then with ethanol. Dry the sample (e.g., at

60°C or in a desiccator).

Surface Characterization: Analyze the dried sample surface using:

Scanning Electron Microscopy (SEM) to observe morphological changes.

Energy-Dispersive X-ray Spectroscopy (EDX) to determine the elemental composition of

the surface layer (e.g., Ca/P ratio).

X-ray Diffraction (XRD) or Fourier-Transform Infrared Spectroscopy (FTIR) to confirm the

formation of crystalline hydroxyapatite.

Self-Validation: The protocol is validated by the consistency between solution and surface

data. For example, a decrease in Ca and P concentrations in the SBF should correspond to

the appearance of a CaP-rich layer on the sample surface as seen by SEM/EDX.

Protocol 2: Dynamic Flow-Through Dissolution Test
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This method provides a more accurate measurement of dissolution kinetics by preventing the

buildup of dissolved ions.

Setup System:
Peristaltic Pump, Solution Reservoir (37°C),

Flow-Through Cell

Initiate Flow
(e.g., SBF, Tris) at a constant rate

(e.g., 0.2 mL/min) [28]

Pack Sample
(known mass and surface area)

into the flow-through cell

Effluent Collection
Collect solution fractions at defined intervals
(e.g., every 15 mins for first 2h, then hourly)

Continuous Monitoring (Optional)
Inline pH electrode and/or

Direct feed to ICP-OES [7, 20]

Analyze Fractions
Measure pH and ion concentrations (ICP-OES)

for each collected time interval

Calculate Dissolution Rate
Rate (mol·m⁻²·s⁻¹) = (C * F) / A

C=Concentration, F=Flow, A=Area

Click to download full resolution via product page

Figure 3: Workflow for a dynamic flow-through dissolution test.

Step-by-Step Methodology:

System Assembly: Assemble a flow-through system consisting of a solution reservoir

maintained at 37°C, a calibrated peristaltic pump, a flow-through reaction cell, and a fraction

collector.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 18 Tech Support

https://www.benchchem.com/product/b12669648/docs?utm_src=pdf-body-img#solubility-and-dissolution-behavior-of-sodium-calcium-silicate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12669648?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Loading: Accurately weigh a known mass of the sodium calcium silicate powder

and pack it into the reaction cell.

Flow Initiation: Begin pumping the desired test solution (e.g., Tris buffer or SBF) through the

cell at a constant, low flow rate (e.g., 0.1 - 0.5 mL/min).[23] Ensure the system is free of air

bubbles.

Effluent Analysis: Collect the solution exiting the cell (the effluent) at regular, short intervals.

Measure the pH and analyze the ion concentrations (Si, Ca, Na) of each fraction using ICP-

OES.

Rate Calculation: For each time interval, calculate the ion release rate. The instantaneous

dissolution rate, normalized to the sample surface area, can be determined from the ion

concentration in the effluent, the flow rate, and the initial surface area of the sample.

Self-Validation: The system's stability is validated by a consistent baseline reading before

and after the sample cell. The accuracy of the calculated rates depends on precise

calibration of the pump flow rate and the ICP-OES. A steady-state dissolution rate should be

achieved after an initial transient period.[19]

Implications for Drug Development
The inherent dissolution behavior of sodium calcium silicates provides a powerful platform for

drug delivery.[7] The material acts as a degradable carrier that can be tailored for specific

release profiles.

pH-Responsive Release: The initial ion exchange (Stage 1) rapidly increases the local pH at

the material's surface. This phenomenon can be harnessed to trigger the release of pH-

sensitive drugs or to control the degradation of a pH-sensitive polymeric coating on the

ceramic carrier.[7][8]

Sustained Release: The gradual dissolution of the silicate network provides a mechanism for

long-term, sustained drug release. As the material dissolves, entrapped drug molecules are

liberated into the surrounding tissue.[1] Studies have shown that ciprofloxacin-loaded

sodium calcium silicate scaffolds can release the drug over a period of 10 days, making

them suitable for targeted, localized antibiotic delivery.[1][28]
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Carrier Design: By controlling the material's properties—such as composition, porosity, and

particle size—drug development professionals can tune the dissolution rate to match the

desired therapeutic window. For example, a more porous structure will have a faster

dissolution and drug release rate compared to a dense material of the same composition.[29]

Conclusion and Future Outlook
The solubility of sodium calcium silicate is a complex, environmentally-sensitive process that

is fundamental to its bioactivity and its efficacy as a biomaterial. The five-stage mechanism,

beginning with ion exchange and culminating in the formation of a bone-like apatite layer, is

modulated by pH, temperature, and local fluid dynamics. For researchers and drug developers,

a mastery of these principles and the application of robust analytical protocols are paramount

for designing next-generation materials for bone regeneration and controlled therapeutic

delivery. Future research will likely focus on developing more sophisticated multi-ion-releasing

compositions, creating predictive computational models of dissolution, and designing

composite systems where the dissolution of sodium calcium silicate is precisely synchronized

with tissue healing and complex drug release schedules.

References
Insights into Calcium Phosphate Formation Induced by the Dissolution of 45S5 Bioactive

Glass. ACS Biomaterials Science & Engineering. [Link]

Insights into Calcium Phosphate Formation Induced by the Dissolution of 45S5 Bioactive

Glass. National Institutes of Health (PMC). [Link]

Impact of solution pH (5–9) and dissolution products on in vitro behaviour of the bioactive

glass S53P4. Journal of Non-Crystalline Solids. [Link]

Synthesis, characterization and formulation of sodium calcium silicate bioceramic for drug

delivery applications. ResearchGate. [Link]

Effect of pH and ionic strength on the reactivity of Bioglass 45S5. PubMed. [Link]

Synthesis and Characterization of Calcium Silicate Hydrate from Oyster Shell and De-

Aluminated Metakaolin Based Sodium Silicate Via Sol Gel Precipitation Method at Ambient

Temperature. ResearchGate. [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 18 Tech Support

https://www.researchgate.net/publication/314509908_Preparation_and_Physicochemical_Evaluation_of_Calcium_SilicateSodium_Silicate_Composite_Used_as_a_Drug_Delivery_System_for_the_Low-Dose_Drug_Atenolol
https://www.benchchem.com/product/b12669648/docs?utm_src=pdf-body#solubility-and-dissolution-behavior-of-sodium-calcium-silicate
https://www.benchchem.com/product/b12669648/docs?utm_src=pdf-body#solubility-and-dissolution-behavior-of-sodium-calcium-silicate
https://pubs.acs.org/doi/10.1021/acsbiomaterials.2c00293
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC9149206/
https://www.sciencedirect.com/science/article/pii/S002230932200271X
https://www.benchchem.com/product/b12669648/docs?utm_src=pdf-body#solubility-and-dissolution-behavior-of-sodium-calcium-silicate
https://www.researchgate.net/publication/271201552_Synthesis_characterization_and_formulation_of_sodium_calcium_silicate_bioceramic_for_drug_delivery_applications
https://pubmed.ncbi.nlm.nih.gov/16455174/
https://www.researchgate.net/publication/385806307_Synthesis_and_Characterization_of_Calcium_Silicate_Hydrate_from_Oyster_Shell_and_De-Aluminated_Metakaolin_Based_Sodium_Silicate_Via_Sol_Gel_Precipitation_Method_at_Ambient_Temperature
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12669648?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dissolution Kinetics of a Bioactive Glass by Continuous Measurement. Åbo Akademi

University Research Portal. [Link]

The impact of dissolution products and solution pH on in vitro behaviour of the bioactive

glasses 45S5 and S53P4. Åbo Akademi University Research Portal. [Link]

In Vitro Dissolution of Bioactive Glasses with the Focus on S53P4-Derived Products. Åbo

Akademi University Research Portal. [Link]

XRD pattern of the sodium calcium silicate synthesized by rapid combustion method.

ResearchGate. [Link]

Influence of dissolution medium pH on ion release and apatite formation of Bioglass® 45S5.

ResearchGate. [Link]

Enhancing Silicate Dissolution Kinetics in Hyperalkaline Environments. ResearchGate. [Link]

Dissolution Process of Bioactive Glasses. Smile Dental Journal. [Link]

KINETICS OF GLASS DISSOLUTION AS A FUNCTION OF TEMPERATURE, GLASS

COMPOSITION AND SOLUTION PH. ProQuest. [Link]

Dissolution of Amorphous S53P4 Glass Scaffolds in Dynamic In Vitro Conditions. National

Institutes of Health (PMC). [Link]

Effect of pH on the In Vitro Degradation of Borosilicate Bioactive Glass and Its Modulation by

Direct Current Electric Field. MDPI. [Link]

STRUCTURAL CHARACTERISTICS OF Sodium Calcium Silicate Glass Ceramics.

Myanmar Academy of Arts and Science. [Link]

Cytotoxicity and Bioactivity of Calcium Silicate-based Cements in a Culture of Stem Cells

from the Apical Papilla. National Institutes of Health (PMC). [Link]

Dissolution Mechanism and Alteration of the Bioalsr Bioactive Glass in Aqueous Media.

Universidade de São Paulo. [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 13 / 18 Tech Support

https://research.abo.fi/en/publications/dissolution-kinetics-of-a-bioactive-glass-by-continuous-measure
https://research.abo.fi/en/publications/the-impact-of-dissolution-products-and-solution-ph-on-in-vitro-
https://research.abo.fi/en/publications/in-vitro-dissolution-of-bioactive-glasses-with-the-focus-on-s53p
https://www.benchchem.com/product/b12669648/docs?utm_src=pdf-body#solubility-and-dissolution-behavior-of-sodium-calcium-silicate
https://www.researchgate.net/figure/XRD-pattern-of-the-sodium-calcium-silicate-synthesized-by-rapid-combustion-method_fig1_271201552
https://www.researchgate.net/publication/319914995_Influence_of_dissolution_medium_pH_on_ion_release_and_apatite_formation_of_BioglassR_45S5
https://www.researchgate.net/publication/322079088_Enhancing_Silicate_Dissolution_Kinetics_in_Hyperalkaline_Environments
https://www.smiledentaljournal.com/sdj/articles/2012/winter/04.pdf
https://www.proquest.com/openview/7f91845eb57827829774a35749f70624/1?pq-origsite=gscholar&cbl=18750&diss=y
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8428236/
https://www.mdpi.com/2079-4991/12/20/3601
https://www.benchchem.com/product/b12669648/docs?utm_src=pdf-body#solubility-and-dissolution-behavior-of-sodium-calcium-silicate
https://maas.edu.mm/wp-content/uploads/2022/02/8-Physics-Dr-Khin-Mar-Tun-Final.pdf
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8322075/
https://www.teses.usp.br/teses/disponiveis/85/85134/tde-15022022-154941/publico/MarianaSanchesDeAraujoCorr.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12669648?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Early-Stage Dissolution Kinetics of Silicate-Based Bioactive Glass under Dynamic

Conditions: Critical Evaluation. MDPI. [Link]

Dissolution Kinetics of a Bioactive Glass by Continuous Measurement. ResearchGate. [Link]

Porous calcium silicate bioactive material–alginate composite for bone regeneration. Royal

Society of Chemistry. [Link]

Preparation and Physicochemical Evaluation of Calcium Silicate/Sodium Silicate Composite

Used as a Drug Delivery System for the Low-Dose Drug Atenolol. ResearchGate. [Link]

DISSOLUTION OF WASTE GLASSES IN HIGH ALKALINE SOLUTIONS. CORE. [Link]

Drug release kinetics of different formulations of sodium calcium silicate. ResearchGate.

[Link]

Experimental Determination of Low-temperature Dissolution Kinetics of Silicate Glasses.

Goldschmidt Abstracts. [Link]

Synthesis and Characterization of Calcium Silicate Hydrate from Oyster Shell and De-

Aluminated Metakaolin Based Sodium Silicate Via Sol Gel Precipitation Method at Ambient

Temperature. Semantic Scholar. [Link]

In vitro and in vivo dissolution of biocompatible S59 glass scaffolds. National Institutes of

Health (PMC). [Link]

Sodium silicate gel as a precursor for the in vitro nucleation and growth of a bone-like apatite

coating in compact and porous polymeric structures. PubMed. [Link]

Results of in vitro bioactivity test on a silicate glass-ceramic scaffold. ResearchGate. [Link]

Activation of the Sodium Silicate Solution with a specific... ResearchGate. [Link]

Calcium silicate-based drug delivery systems. PubMed. [Link]

Dissolution Kinetics of International Simple Glass and Formation of Secondary Phases at

Very High Surface Area to Solution Ratio in Young Cement Water. MDPI. [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 14 / 18 Tech Support

https://www.mdpi.com/2310-2861/8/3/61
https://www.researchgate.net/publication/257850811_Dissolution_Kinetics_of_a_Bioactive_Glass_by_Continuous_Measurement
https://pubs.rsc.org/en/content/articlelanding/2024/ra/d4ra02879a
https://www.researchgate.net/publication/342733922_Preparation_and_Physicochemical_Evaluation_of_Calcium_SilicateSodium_Silicate_Composite_Used_as_a_Drug_Delivery_System_for_the_Low-Dose_Drug_Atenolol
https://core.ac.uk/download/pdf/234125869.pdf
https://www.benchchem.com/product/b12669648/docs?utm_src=pdf-body#solubility-and-dissolution-behavior-of-sodium-calcium-silicate
https://www.researchgate.net/figure/Drug-release-kinetics-of-different-formulations-of-sodium-calcium-silicate_fig4_271201552
https://goldschmidtabstracts.info/2001/1009.pdf
https://www.semanticscholar.org/paper/Synthesis-and-Characterization-of-Calcium-Silicate-Akinyeye-Adebayo/16900a653733e3d640974e64f028e08d6c703e23
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC11295245/
https://pubmed.ncbi.nlm.nih.gov/12694851/
https://www.researchgate.net/figure/Results-of-in-vitro-bioactivity-test-on-a-silicate-glass-ceramic-scaffold-A-SEM_fig4_383286392
https://www.researchgate.net/figure/Activation-of-the-Sodium-Silicate-Solution-with-a-specific-volume-of-Calcium-Chloride_fig7_363013895
https://pubmed.ncbi.nlm.nih.gov/27434507/
https://www.mdpi.com/2075-163X/12/10/1297
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12669648?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


INFLUENCE OF WEATHER CONDITIONS ON GLASS PROPERTIES. Journal of Chemical

Technology and Metallurgy. [Link]

Sodium carbonate and sodium silicate promote the Ca-montmorillonite: the nucleation,

stabilization and hydrophilicity mechanisms. Frontiers in Chemistry. [Link]

In vitro biocompatibility and bioactivity of calcium silicate-based bioceramics in endodontics

(Review). PMC - PubMed Central. [Link]

Calcium silicate-based drug delivery systems. ResearchGate. [Link]

How does sodium silicate react with calcium hydroxide? Quora. [Link]

Calcium silicate. MEL Science. [Link]

Reaction of sodium silicate with calcium chloride. ResearchGate. [Link]

Sodium silicate solutions from dissolution of glass wastes. Statistical analysis. SciSpace.

[Link]

Solubility, porosity and fluid uptake of calcium silicate-based cements. PubMed. [Link]

Dissociation Mechanisms of Dissolved Alkali Silicates in Sodium Hydroxide. ACS

Publications. [Link]

Assessment of Brazilian Type F Fly Ash: Influence of Chemical Composition and Particle

Size on Alkali-Activated Materials Properties. MDPI. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. researchgate.net [researchgate.net]

2. researchgate.net [researchgate.net]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 15 / 18 Tech Support

https://dl.uctm.edu/journal/node/j2012-4/15-Papadopoulos-429-436.pdf
https://www.frontiersin.org/articles/10.3389/fchem.2023.1294865/full
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6423525/
https://www.researchgate.net/publication/305380582_Calcium_silicate-based_drug_delivery_systems
https://www.quora.com/How-does-sodium-silicate-react-with-calcium-hydroxide
https://melscience.com/US-en/experiments/calcium-silicate/
https://www.researchgate.net/publication/348492040_Reaction_of_sodium_silicate_with_calcium_chloride
https://typeset.io/papers/sodium-silicate-solutions-from-dissolution-of-glass-wastes-29y04t66
https://pubmed.ncbi.nlm.nih.gov/26910243/
https://pubs.acs.org/doi/10.1021/acs.jpcc.0c00329
https://www.mdpi.com/1996-1944/17/12/2663
https://www.benchchem.com/product/b12669648?utm_src=pdf-custom-synthesis#bc-rfq
https://www.researchgate.net/publication/270584092_Synthesis_characterization_and_formulation_of_sodium_calcium_silicate_bioceramic_for_drug_delivery_applications
https://www.researchgate.net/figure/XRD-pattern-of-the-sodium-calcium-silicate-synthesized-by-rapid-combustion-method_fig1_270584092
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12669648?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. maas.edu.mm [maas.edu.mm]

4. Cytotoxicity and Bioactivity of Calcium Silicate-based Cements in a Culture of Stem Cells
from the Apical Papilla - PMC [pmc.ncbi.nlm.nih.gov]

5. In vitro biocompatibility and bioactivity of calcium silicate-based bioceramics in
endodontics (Review) - PMC [pmc.ncbi.nlm.nih.gov]

6. researchgate.net [researchgate.net]

7. Calcium silicate-based drug delivery systems - PubMed [pubmed.ncbi.nlm.nih.gov]

8. researchgate.net [researchgate.net]

9. smiledentaljournal.me [smiledentaljournal.me]

10. Insights into Calcium Phosphate Formation Induced by the Dissolution of 45S5 Bioactive
Glass - PMC [pmc.ncbi.nlm.nih.gov]

11. pubs.acs.org [pubs.acs.org]

12. researchgate.net [researchgate.net]

13. Sodium silicate gel as a precursor for the in vitro nucleation and growth of a bone-like
apatite coating in compact and porous polymeric structures - PubMed
[pubmed.ncbi.nlm.nih.gov]

14. Dissolution of Amorphous S53P4 Glass Scaffolds in Dynamic In Vitro Conditions - PMC
[pmc.ncbi.nlm.nih.gov]

15. Effect of pH and ionic strength on the reactivity of Bioglass 45S5 - PubMed
[pubmed.ncbi.nlm.nih.gov]

16. researchgate.net [researchgate.net]

17. research.abo.fi [research.abo.fi]

18. mdpi.com [mdpi.com]

19. research.abo.fi [research.abo.fi]

20. journal.uctm.edu [journal.uctm.edu]

21. Porous calcium silicate bioactive material–alginate composite for bone regeneration -
RSC Advances (RSC Publishing) DOI:10.1039/D4RA02763A [pubs.rsc.org]

22. research.abo.fi [research.abo.fi]

23. In vitro and in vivo dissolution of biocompatible S59 glass scaffolds - PMC
[pmc.ncbi.nlm.nih.gov]

24. mdpi.com [mdpi.com]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 16 / 18 Tech Support

https://www.maas.edu.mm/Research/Admin/pdf/9.%20U%20Than%20Min%20Khaing(69-76).pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC9735306/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9735306/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8136140/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8136140/
https://www.researchgate.net/figure/Results-of-in-vitro-bioactivity-test-on-a-silicate-glass-ceramic-scaffold-SEM-EDS_fig5_346566409
https://pubmed.ncbi.nlm.nih.gov/27434507/
https://www.researchgate.net/publication/305459906_Calcium_silicate-based_drug_delivery_systems
https://www.smiledentaljournal.me/files/smiledentaljournal_files_20220131170112.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC11815635/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11815635/
https://pubs.acs.org/doi/10.1021/acsbiomaterials.4c01680
https://www.researchgate.net/publication/330404990_Enhancing_Silicate_Dissolution_Kinetics_in_Hyperalkaline_Environments
https://pubmed.ncbi.nlm.nih.gov/12726711/
https://pubmed.ncbi.nlm.nih.gov/12726711/
https://pubmed.ncbi.nlm.nih.gov/12726711/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8432720/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8432720/
https://pubmed.ncbi.nlm.nih.gov/15576140/
https://pubmed.ncbi.nlm.nih.gov/15576140/
https://www.researchgate.net/publication/273169524_Influence_of_dissolution_medium_pH_on_ion_release_and_apatite_formation_of_BioglassR_45S5
https://research.abo.fi/en/publications/the-impact-of-dissolution-products-and-solution-ph-on-in-vitro-be/
https://www.mdpi.com/1996-1944/15/19/7015
https://research.abo.fi/en/publications/dissolution-kinetics-of-a-bioactive-glass-by-continuous-measureme/
https://journal.uctm.edu/node/j2012-4/12-Papadopulus-429-438.pdf
https://pubs.rsc.org/en/content/articlehtml/2024/ra/d4ra02763a
https://pubs.rsc.org/en/content/articlehtml/2024/ra/d4ra02763a
https://research.abo.fi/en/publications/in-vitro-dissolution-of-bioactive-glasses-with-the-focus-on-s53p4/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11222206/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11222206/
https://www.mdpi.com/1996-1944/14/12/3384
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12669648?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


25. www2.irsm.cas.cz [www2.irsm.cas.cz]

26. mdpi.com [mdpi.com]

27. Solubility, porosity and fluid uptake of calcium silicate-based cements - PubMed
[pubmed.ncbi.nlm.nih.gov]

28. researchgate.net [researchgate.net]

29. researchgate.net [researchgate.net]

To cite this document: BenchChem. [solubility and dissolution behavior of sodium calcium
silicate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12669648/docs#solubility-and-dissolution-behavior-
of-sodium-calcium-silicate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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